![molecular formula C9H8O2 B067288 Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid CAS No. 163222-90-0](/img/structure/B67288.png)
Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
Overview
Description
Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, also known as norbornene-2-carboxylic acid, is a bicyclic organic compound that has been widely studied due to its unique chemical and physical properties. This compound has been found to have various applications in scientific research, particularly in the fields of chemistry and materials science. In 2.0]octa-1,3,5-triene-7-carboxylic acid.
Mechanism of Action
The mechanism of action of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is not fully understood. However, it is believed that its unique structure and properties enable it to participate in various chemical reactions, including Diels-Alder reactions and cycloadditions. Its ability to act as a ligand for metal complexes also suggests that it may have potential applications in catalysis.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid. However, it has been found to be non-toxic and non-carcinogenic, making it a promising candidate for various applications in materials science and biomedicine.
Advantages and Limitations for Lab Experiments
One of the main advantages of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is its unique structure and properties, which make it a versatile building block for the synthesis of various organic compounds. Its non-toxic and non-carcinogenic nature also makes it a safe compound for use in lab experiments. However, its limited solubility in water and some organic solvents can be a limitation in certain applications.
Future Directions
There are several future directions for the study of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid. One potential direction is the development of new synthesis methods that can improve the yield and purity of the compound. Another direction is the exploration of its potential applications in catalysis and materials science, particularly in the development of new polymers and supramolecular structures. Additionally, the study of its biochemical and physiological effects could lead to new applications in biomedicine.
Synthesis Methods
The synthesis of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid can be achieved through several methods. One of the most common methods is the Diels-Alder reaction, which involves the reaction between cyclopentadiene and maleic anhydride. Another method involves the reaction between cyclopentadiene and maleic acid in the presence of a catalyst. Both methods result in the formation of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid in high yields.
Scientific Research Applications
Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid has been extensively studied in scientific research due to its unique structure and properties. It has been used as a building block for the synthesis of various organic compounds, including polymers, dendrimers, and supramolecular structures. It has also been used as a ligand for the synthesis of metal complexes, which have potential applications in catalysis and materials science.
properties
IUPAC Name |
bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c10-9(11)8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYOXTUZNVYEODT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C21)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid | |
CAS RN |
14381-41-0 |
Source
|
| Record name | 14381-41-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=186237 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(Tribromomethyl)sulfonyl]quinoline](/img/structure/B67209.png)
